Heteroatom Positional Isomerism: Thiopyran-3-one vs Pyran-4-thione
4-Ethyl-5-hydroxy-2H-thiopyran-3(6H)-one (C₇H₁₀O₂S, MW 142.15) and 2-ethyl-3-hydroxy-4H-pyran-4-thione (C₇H₈O₂S, MW 156.20) represent a heteroatom positional isomer pair that is chemically non-interchangeable [1]. The target compound contains sulfur as the ring heteroatom with a carbonyl (C=O) at position 3, while the comparator contains oxygen in the ring with a thione (C=S) at position 4 . This O/S exchange induces a 9.0% molecular weight reduction, a difference of two hydrogen atoms reflecting distinct ring saturation states (C₇H₁₀ vs. C₇H₈), and fundamentally different electronic character: thiopyrylium betaines (the aromatic tautomeric form accessible to the target's thiopyran-3-one scaffold) exhibit greater aromatic stabilization than their oxo analogues, as established by the Science of Synthesis compendium [2]. The comparator's thione group (C=S) is a softer, more polarizable moiety than the target's ketone (C=O), predicting divergent reactivity with nucleophiles, metal ions, and oxidizing/reducing agents.
| Evidence Dimension | Heteroatom ring identity and functional group type |
|---|---|
| Target Compound Data | Thiopyran-3-one core: sulfur in ring (C-S-C linkage), carbonyl C=O at position 3; MW 142.15; C₇H₁₀O₂S (partially saturated, 6H designation); thiopyrylium betaine tautomer accessible with enhanced aromatic stabilization |
| Comparator Or Baseline | 2-Ethyl-3-hydroxy-4H-pyran-4-thione (CAS 84642-58-0): oxygen in ring (C-O-C linkage), thione C=S at position 4; MW 156.20; C₇H₈O₂S (fully unsaturated ring); XLogP3-AA 1.4, ACD/LogP 1.06, boiling point 221.3±50.0 °C |
| Quantified Difference | MW difference: -9.0% (142.15 vs. 156.20 g/mol); ΔH count: +2H (target more saturated); heteroatom exchange: S-in-ring/C=O vs. O-in-ring/C=S; LogP change predicted: target likely lower LogP due to ketone vs. thione polarity |
| Conditions | Structural comparison based on IUPAC nomenclature, molecular formula, and published physicochemical data (PubChem CID 3020013; ChemSpider CSID 2287031) |
Why This Matters
The identity of the ring heteroatom (S vs. O) and the carbonyl/thione positioning determine the compound's electronic structure, tautomeric equilibrium, and all downstream chemical reactivity—making these two isomers unsuitable as mutual substitutes in any synthetic or biological application.
- [1] PubChem. 2-Ethyl-3-hydroxy-4H-pyran-4-thione. Compound Summary, CID 3020013. Molecular Formula C₇H₈O₂S, MW 156.20 g/mol, XLogP3-AA 1.4, H-Bond Donor 1, H-Bond Acceptor 3. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-3-hydroxy-4H-pyran-4-thione View Source
- [2] Faulkner, S.; Whitehead, R. C.; Aarons, R. J. Science of Synthesis, (2003) 14, 785. Product Subclass 5: 3-Hydroxythiopyrylium Salts. 'Simple thiopyrylium betaines are more stable than their oxo analogues since they have a higher degree of aromatic stabilization.' DOI: 10.1055/sos-SD-014-00909. View Source
